Cas no 1805072-12-1 (3-Methoxy-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-carboxylic acid)

• Product Name: 3-Methoxy-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-carboxylic acid
• CAS No: 1805072-12-1
• MF: C₉H₅F₆NO₄
• MW: 305.130723714828
• CID: 4840731
• Update Time: 2025-07-21

3-Methoxy-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-carboxylic acid

• Inchi： 1S/C9H5F6NO4/c1-19-6-3(20-9(13,14)15)2-4(8(10,11)12)16-5(6)7(17)18/h2H,1H3,(H,17,18)
• InChI Key： SOIMNSHEQXAFRU-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=C(C(=O)O)N=1)OC)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 357
• XLogP3: 2.8
• Topological Polar Surface Area: 68.6

Additional information on 3-Methoxy-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-carboxylic acid

Introduction to 3-Methoxy-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-carboxylic acid (CAS No. 1805072-12-1)

3-Methoxy-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-carboxylic acid, identified by the CAS number 1805072-12-1, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, a structural motif widely recognized for its diverse biological activities and utility in drug development. The presence of multiple fluorinated and methoxy substituents in its molecular framework endows it with unique electronic and steric properties, making it a valuable scaffold for designing novel therapeutic agents.

The structural composition of 3-Methoxy-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-carboxylic acid is characterized by a pyridine core substituted with a methoxy group at the 3-position, two trifluoromethoxy groups at the 4- and 5-positions, and a trifluoromethyl group at the 6-position. Additionally, the 2-position of the pyridine ring is carboxylated, contributing to its acidic nature and potential for further functionalization. This specific arrangement of substituents not only influences the compound's physicochemical properties but also plays a crucial role in modulating its biological interactions.

In recent years, fluorinated pyridines have emerged as privileged scaffolds in medicinal chemistry due to their ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles of drug candidates. The introduction of fluorine atoms into aromatic rings can lead to significant changes in electronic distribution, which can be exploited to fine-tune the pharmacological properties of molecules. For instance, trifluoromethyl groups are known to increase lipophilicity and binding enthalpy, while methoxy groups can introduce hydrophilicity and influence receptor interactions.

3-Methoxy-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-carboxylic acid has been explored in various research contexts, particularly in the development of small-molecule inhibitors targeting key biological pathways. One notable area of interest is its potential application in oncology. Fluorinated pyridines have shown promise as inhibitors of tyrosine kinases, which are integral to cancer cell signaling pathways. The compound's ability to interact with these enzymes may make it a viable candidate for further optimization into an anticancer therapeutic.

Furthermore, the carboxylate functionality at the 2-position of the pyridine ring provides opportunities for conjugation with other biomolecules or for further derivatization into more complex structures. This versatility makes 3-Methoxy-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-carboxylic acid a versatile building block for medicinal chemists seeking to develop novel drugs with tailored properties.

Recent advancements in computational chemistry have also highlighted the importance of fluorinated heterocycles in drug design. Molecular modeling studies suggest that compounds containing fluorinated pyridines can exhibit improved binding affinities to biological targets compared to their non-fluorinated counterparts. This has spurred interest in synthesizing and evaluating derivatives of 3-Methoxy-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-carboxylic acid to identify more potent and selective inhibitors.

The synthesis of 3-Methoxy-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-carboxylic acid presents unique challenges due to the complexity of its structure and the sensitivity of fluorinated intermediates. However, modern synthetic methodologies have enabled efficient access to such compounds through multi-step processes involving cross-coupling reactions, halogenation strategies, and functional group transformations. These synthetic routes are continuously being refined to improve yield and scalability, making it feasible to produce sufficient quantities for preclinical and clinical studies.

In conclusion, 3-Methoxy-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-carboxylic acid (CAS No. 1805072-12-1) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological relevance position it as a valuable candidate for further exploration in drug discovery efforts aimed at addressing unmet medical needs.